Cas no 2090610-70-9 (2-(2-Ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)acetic acid)

• Product Name: 2-(2-Ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)acetic acid
• CAS No: 2090610-70-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5721741
• PubChem ID: 121214370
• Update Time: 2025-10-28

2-(2-Ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)acetic acid
• 2-(2-Ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)acetic acid

• Inchi： 1S/C10H14N2O2/c1-2-12-9(6-10(13)14)7-4-3-5-8(7)11-12/h2-6H2,1H3,(H,13,14)
• InChI Key： CNDPKNBJFYBGPJ-UHFFFAOYSA-N
• SMILES： OC(CC1=C2C(CCC2)=NN1CC)=O

Additional information on 2-(2-Ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)acetic acid

Introduction to 2-(2-Ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)acetic acid (CAS No. 2090610-70-9)

2-(2-Ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)acetic acid, identified by its CAS number 2090610-70-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the pyrazole class, a heterocyclic structure known for its broad biological activity and utility in drug development. The presence of a tetrahydrocyclopentane ring fused with a pyrazole moiety introduces unique stereochemical and electronic properties, making it a valuable scaffold for designing novel bioactive agents.

The compound’s structure consists of an acetic acid moiety attached to a 2-Ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl group. This arrangement suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. The ethyl substituent and the tetrahydrocyclopentane ring contribute to the molecule’s solubility and metabolic stability, factors that are often optimized in drug candidates.

In recent years, there has been growing interest in pyrazole derivatives due to their diverse pharmacological properties. Studies have demonstrated that compounds containing the pyrazole core exhibit activities ranging from anti-inflammatory to anticancer effects. The specific substitution pattern in 2-(2-Ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)acetic acid may confer unique pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The pyrazole scaffold is well-documented for its ability to interact with various biological targets, including kinases and other enzymes involved in signal transduction pathways. For instance, recent research has highlighted the role of pyrazole derivatives in inhibiting Janus kinases (JAKs), which are implicated in autoimmune diseases and cancer. The structural features of 2-(2-Ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)acetic acid may enable it to modulate these pathways effectively.

Moreover, the compound’s acetic acid derivative functionality suggests potential applications as a prodrug or a precursor for more complex molecules. Acetic acid-based structures are frequently used in medicinal chemistry due to their ability to undergo metabolic conversion into active species. This property could enhance the bioavailability and therapeutic efficacy of derivatives of 2-(2-Ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)acetic acid.

Recent advances in computational chemistry have also facilitated the study of such molecules. Molecular modeling techniques can predict binding affinities and interactions between 2-(2-Ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)acetic acid and target proteins. These predictions are crucial for guiding experimental efforts and optimizing lead compounds for clinical development. For example, virtual screening has identified several analogs of this compound with enhanced binding affinity to specific enzymes.

In addition to its potential as an active pharmaceutical ingredient (API), 2-(2-Ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)acetic acid may serve as an intermediate in the synthesis of more complex drug candidates. The availability of such building blocks can significantly accelerate drug discovery pipelines by providing starting points for structural diversification.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like pyrazoles. Techniques such as transition metal-catalyzed coupling reactions have been particularly useful in constructing the desired framework.

Evaluation of the pharmacological properties of 2-(2-Ethyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)acetic acid has begun in preclinical studies. Initial results suggest that it exhibits moderate activity against certain enzymatic targets without significant toxicity at tested doses. These findings warrant further investigation into its therapeutic potential.

The development of novel drugs is often hampered by challenges such as poor solubility or unfavorable pharmacokinetics. However, 2090610-70-9 has shown promise in overcoming some of these issues due to its favorable physicochemical properties derived from its structural features.

In conclusion, 2090610-709 represents a structurally interesting compound with potential applications in pharmaceutical research and development. Its unique combination of chemical features makes it an attractive candidate for further exploration as a lead molecule or intermediate for drug synthesis.